4-[(3,5-dimethyl-1H-indol-2-yl)carbonyl]-1-phenyl-2-piperazinone

• IUPAC Name: 4-(3,5-dimethyl-1H-indole-2-carbonyl)-1-phenylpiperazin-2-one
• InChI: InChI=1S/C21H21N3O2/c1-14-8-9-18-17(12-14)15(2)20(22-18)21(26)23-10-11-24(19(25)13-23)16-6-4-3-5-7-16/h3-9,12,22H,10-11,13H2,1-2H3
• InChI Key: UTGHGADOOJRRRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2C)C(=O)N3CCN(C(=O)C3)C4=CC=CC=C4
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

The compound “4-[(3,5-dimethyl-1H-indol-2-yl)carbonyl]-1-phenyl-2-piperazinone” is a complex organic molecule. It contains an indole moiety, which is a significant heterocyclic system found in many natural products and drugs. Indole derivatives have been found in many important synthetic drug molecules and have shown a broad range of biological activities.

Synthesis Analysis

The synthesis of similar indole derivatives has been accomplished by reacting various compounds in specific conditions. For instance, a related compound was synthesized by reacting diethyl phthalate, 2-cyanoacetohydrazide, 1H-indole-2-carbaldehydes, and 5,5-dimethylcyclohexane-1,3-dione in [BMIM]BF4 as an ionic liquid medium at 70–75°C for 110–120 minutes.

Molecular Structure Analysis

The molecular structure of indole derivatives can be characterized by techniques such as NMR and mass spectrometry. For example, a related compound was characterized by its 1H NMR spectrum and mass spectrometry.

Physical and Chemical Properties Analysis

The physical and chemical properties of indole derivatives can be determined by various analytical techniques. For instance, a related compound was characterized by its melting point, FT-IR spectrum, 1H NMR spectrum, and ESI-MS.

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their structure and the biological system they interact with. Some indole derivatives have shown various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. The development of new drugs that overcome current public health problems is necessary, and heterocyclic compounds like indole derivatives, which have high chemotherapeutic values, can act as a remedy for the development of novel drugs.